Pyridinylpyrimidines
Pyridinylpyrimidines are a class of heterocyclic compounds characterized by the presence of both pyridine and pyrimidine rings fused together. These molecules exhibit diverse biological activities, making them attractive candidates for various pharmaceutical applications. Structurally, they often feature nitrogen atoms that can participate in hydrogen bonding and formative interactions, contributing to their potential as effective drug leads.
Pyridinylpyrimidines have shown promising therapeutic effects in the treatment of several diseases such as diabetes, cancer, and neurological disorders due to their ability to modulate specific biological pathways. The unique structural features allow for fine-tuning of pharmacological properties, including selectivity, potency, and stability. Additionally, these compounds can be readily modified through chemical derivatization strategies to optimize their physicochemical properties and enhance their therapeutic potential.
In summary, pyridinylpyrimidines represent a valuable scaffold for the development of novel therapeutics due to their structural complexity and broad spectrum of biological activities.

Structure | Chemical Name | CAS | MF |
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N-(4-Amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidineamine | 112696-91-0 | C16H15N5 |
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VUF 5574 | 280570-45-8 | C21H17N5O2 |
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Buparlisib | 944396-07-0 | C18H21F3N6O2 |
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Clazosentan | 180384-56-9 | C25H23N9O6S |
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5,6-Dimethyl-4-hydroxy-2-(pyridin-2-yl)pyrimidine | 204394-52-5 | C11H11N3O |
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4-Chloro-2-(pyridin-2-yl)-6-(pyridin-3-yl)-pyrimidine | 1001915-28-1 | C14H9ClN4 |
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Methyl 5-(pyridazin-3-yl)nicotinate | 1346687-38-4 | C11H9N3O2 |
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Methyl 5-(pyrimidin-2-yl)nicotinate | 1237518-65-8 | C11H9N3O2 |
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6-(5-Phenoxypyridin-3-yl)pyridazin-3(2H)-one | 1333222-15-3 | C15H11N3O2 |
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4-Methyl-2-(pyridin-3-yl)pyrimidine-5-carboxylic acid | 933988-81-9 | C11H9N3O2 |
Related Literature
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
Recommended suppliers
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Hubei Changfu Chemical Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
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Synrise Material Co. Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
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5-chlorothiophen-2-amine Cas No: 63806-78-0
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